N~1~-(3-iodophenyl)-N~2~-methyl-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[benzenesulfonyl(methyl)amino]-N-(3-iodophenyl)acetamide
• InChI: InChI=1S/C15H15IN2O3S/c1-18(22(20,21)14-8-3-2-4-9-14)11-15(19)17-13-7-5-6-12(16)10-13/h2-10H,11H2,1H3,(H,17,19)
• InChI Key: WATFZHASMCHKPO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC(=CC=C1)I)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C15H15IN2O3S
• Molecular Weight: 430.3 g/mol

Description

N~1~-(3-iodophenyl)-N~2~-methyl-N~2~-(phenylsulfonyl)glycinamide, also known as SPECT radiotracer [^123I]IBZM, is a chemical compound that is widely used in scientific research. It is a specific ligand for dopamine D2 receptors, which are important targets for the treatment of various neurological and psychiatric disorders.

Mechanism of Action

[^123I]IBZM binds selectively and reversibly to dopamine D2 receptors in the brain, which are involved in the regulation of movement, emotion, and cognition. The binding of [^123I]IBZM to dopamine D2 receptors can be quantified using N~1~-(3-iodophenyl)-N~2~-methyl-N~2~-(phenylsulfonyl)glycinamide imaging, which provides valuable information about the density and distribution of dopamine receptors in the brain.
Biochemical and physiological effects:
[^123I]IBZM has no known biochemical or physiological effects on the body, as it is used only as a radiotracer in N~1~-(3-iodophenyl)-N~2~-methyl-N~2~-(phenylsulfonyl)glycinamide imaging studies. However, the binding of [^123I]IBZM to dopamine D2 receptors can have important implications for the diagnosis and treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

The advantages of using [^123I]IBZM in lab experiments include its high selectivity and specificity for dopamine D2 receptors, its ability to provide quantitative information about receptor density and distribution, and its non-invasive nature. However, there are also some limitations to using [^123I]IBZM, including its relatively short half-life (13.2 hours), its high cost, and the need for specialized equipment and expertise to perform N~1~-(3-iodophenyl)-N~2~-methyl-N~2~-(phenylsulfonyl)glycinamide imaging studies.

Future Directions

There are several future directions for the use of [^123I]IBZM in scientific research. One direction is the development of new radiotracers that can target other dopamine receptor subtypes, such as D1 and D3 receptors. Another direction is the use of [^123I]IBZM in combination with other imaging modalities, such as magnetic resonance imaging (MRI) and positron emission tomography (PET), to provide more comprehensive information about brain function and structure. Finally, [^123I]IBZM may also be useful in the development of new drugs that target dopamine receptors, as it can provide valuable information about the pharmacokinetics and pharmacodynamics of these drugs.

Scientific Research Applications

[^123I]IBZM is widely used as a radiotracer in single-photon emission computed tomography (N~1~-(3-iodophenyl)-N~2~-methyl-N~2~-(phenylsulfonyl)glycinamide) imaging studies to visualize dopamine D2 receptors in the brain. It is particularly useful in the diagnosis and monitoring of Parkinson's disease, schizophrenia, and other psychiatric disorders. In addition, [^123I]IBZM can be used to study the pharmacokinetics and pharmacodynamics of various drugs that target dopamine receptors.